Cas no 16349-37-4 (Acetamide,N-[2-(methylamino)-6-benzothiazolyl]-)

Acetamide,N-[2-(methylamino)-6-benzothiazolyl]- structure
16349-37-4 structure
Product Name:Acetamide,N-[2-(methylamino)-6-benzothiazolyl]-
CAS No:16349-37-4
MF:C10H11N3OS
MW:221.278840303421
CID:98602
PubChem ID:45077712
Update Time:2025-04-18

Acetamide,N-[2-(methylamino)-6-benzothiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[2-(methylamino)-6-benzothiazolyl]-
    • Acetamide, N-[2-(methylamino)-6-benzothiazolyl]- (8CI)
    • Q27457293
    • CHEMBL2058997
    • BDBM86117
    • N-[2-(methylamino)-1,3-benzothiazol-6-yl]acetamide
    • LDHA Inhibitor, 12
    • N-(2-Methylamino)-1,3-Benzothiazol-6-Yl)acetamide
    • 4aj1
    • AJ1
    • 16349-37-4
    • Inchi: 1S/C10H11N3OS/c1-6(14)12-7-3-4-8-9(5-7)15-10(11-2)13-8/h3-5H,1-2H3,(H,11,13)(H,12,14)
    • InChI Key: YPYAGNMJHWIZMQ-UHFFFAOYSA-N
    • SMILES: S1C(NC)=NC2C=CC(=CC1=2)NC(C)=O

Computed Properties

  • Exact Mass: 221.06243
  • Monoisotopic Mass: 221.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 82.3A^2

Experimental Properties

  • PSA: 54.02
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